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Compound of Interest

Compound Name:
5-Hydroxy Propafenone

Hydrochloride-d5

Cat. No.: B12413679

Get Quote

Executive Summary: The "Zero-Flush" Directive
Immediate Action Required: 5-Hydroxy Propafenone Hydrochloride-d5 is a

pharmacologically active metabolite and a stable isotope standard. It poses significant risks to

aquatic ecosystems and must never be disposed of via sanitary sewer systems (sink/toilet).

The Golden Rule: All waste containing this compound—whether solid powder, stock solutions,

or contaminated PPE—must be segregated and routed for High-Temperature Incineration via a

licensed hazardous waste contractor.

Part 1: Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must understand what drives its hazard profile. 5-Hydroxy

Propafenone is the active metabolite of Propafenone (a Class 1C anti-arrhythmic). The "d5"

(deuterated) label indicates it is a stable isotope used primarily as an internal standard in mass

spectrometry.

While the deuterium labeling does not significantly alter its toxicological profile compared to the

non-labeled compound, it increases the financial value of the inventory, necessitating strict
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inventory reconciliation before disposal.

Table 1: Physicochemical & Hazard Profile
Property Specification Operational Implication

Chemical Name
5-Hydroxy Propafenone

Hydrochloride-d5

Identify correctly on waste

manifests.

Parent Class Anti-arrhythmic (Class 1C)

Cardiotoxic: Can induce

arrhythmias if

ingested/absorbed.[1]

Physical State
Solid (White to Off-White

Powder)

High dust potential; requires

respiratory protection.

Solubility
Soluble in Methanol, DMSO,

Water

Aquatic Hazard: Rapidly

disperses in water systems.

Signal Word WARNING
Moderate toxicity; treat with

high caution.

GHS Hazards

H302 (Harmful if

swallowed)H361 (Suspected

reproductive toxin)H410 (Very

toxic to aquatic life)

Do not landfill. Incineration is

mandatory to destroy the

molecule.

Expert Insight: Do not be misled by the "Research Use Only" label. In waste management, we

treat the molecule's mechanism of action, not its intended usage. Anti-arrhythmics are potent

endocrine and cardiac disruptors in aquatic wildlife.

Part 2: Regulatory Framework & Waste
Categorization[2][3]
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In the United States, this compound falls under the Resource Conservation and Recovery Act

(RCRA).[2][3][4] While Propafenone is not explicitly "P-listed" (acutely toxic) or "U-listed"

(toxic), it is classified as Non-RCRA Hazardous Pharmaceutical Waste due to its LD50 toxicity

profile and aquatic toxicity.

However, many institutions voluntarily upgrade its status to RCRA Hazardous to ensure

incineration, which is the only method that guarantees the destruction of the deuterated core.

Figure 1: Waste Stream Decision Matrix

Waste Generation:
5-Hydroxy Propafenone HCl-d5

Physical Form?

Solid / Powder

Liquid / Solution

High-Temp Incineration
(Waste Code: 06 02 / D001)

Segregate in Amber Jar

Solvent Type?

Halogenated
(e.g., DCM, Chloroform)

Non-Halogenated
(e.g., MeOH, DMSO)

Stream A (Halogenated) Stream B (Non-Halogenated)
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Caption: Decision logic for segregating solid vs. liquid waste streams. Both paths ultimately

lead to high-temperature incineration.

Part 3: Step-by-Step Disposal Protocol
This protocol ensures compliance with EPA guidelines and minimizes exposure risk.

Phase 1: Preparation & PPE
Goal: Prevent inhalation of dust and dermal absorption.

Respiratory: N95 respirator minimum; P100 HEPA filtered mask recommended for

weighing/transferring powders.

Dermal: Double nitrile gloves (0.11 mm minimum thickness).

Eye: Safety goggles (standard glasses are insufficient for powder handling).

Phase 2: Waste Segregation (The "Cradle-to-Grave"
System)
Scenario A: Disposing of Pure Solid (Expired/Unused Standard)

Do not empty the original vial. The vial itself is part of the waste.

Place the entire vial into a Wide-Mouth Amber Glass Jar designated for "Solid Toxic Waste."

Add a cushioning agent (vermiculite) if the jar contains multiple glass vials to prevent

breakage during transport.

Labeling: The tag must explicitly state:

Chemical:[2][5][6][7][8][9][10][11][12] 5-Hydroxy Propafenone HCl-d5

Hazards: Toxic, Reproductive Toxin

Scenario B: Disposing of Liquid Solutions (HPLC/MS Waste)
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Segregate by Solvent:

If dissolved in Methanol/Acetonitrile: Dispose in Flammable/Organic Waste container.

If dissolved in Dichloromethane: Dispose in Halogenated Waste container.

Concentration Limits: If the concentration is >1 mg/mL, consider precipitating the solid or

disposing of the solution as a separate "High Hazard" stream rather than bulking it with

general solvents.

Rinsing: Triple-rinse any empty glassware with the primary solvent (e.g., Methanol). Collect

the rinsate into the liquid waste container. Do not rinse into the sink.

Phase 3: Handover & Destruction
Seal containers with screw-top lids (check for gasket integrity).

Complete the Hazardous Waste Manifest.

Transfer to your facility's EHS (Environmental Health & Safety) team.

Final Fate: The contractor will incinerate the waste at >1000°C to break the carbon-

deuterium bonds and mineralize the hydrochloride salt.

Part 4: Emergency Spill Response
If a vial of 5-Hydroxy Propafenone Hydrochloride-d5 breaks, immediate containment is

required to prevent particle aerosolization.

Figure 2: Spill Response Workflow

1. Alert & Evacuate
(Immediate Area)

2. Don PPE
(Double Gloves, N95)

3. Containment
Cover with damp paper towel

4. Cleanup
Scoop (Do not sweep)

5. Decontamination
Wash surface with soap/water

6. Disposal
All materials to HazWaste

Click to download full resolution via product page

Caption: Operational workflow for managing a solid powder spill in the laboratory.
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Critical Nuance for Spills:

Dampen, Don't Sweep: Dry sweeping generates dust. Cover the powder with a paper towel

dampened with water or methanol before scooping. This traps the particles.

Decontamination: After removing the solid, wash the surface with a mild detergent and water.

Collect all sponges and paper towels used in this process as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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